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Compound of Interest

Compound Name: Dorsmanin I

Cat. No.: B15290495 Get Quote

Technical Support Center: Dorsomorphin
Welcome to the technical support center for Dorsomorphin (also known as Compound C). This

resource provides troubleshooting guides and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals prevent the precipitation of

Dorsomorphin in cell culture media and ensure successful experiments.

Frequently Asked Questions (FAQs)
Q1: What is Dorsomorphin and why are there different forms?

Dorsomorphin is a small molecule inhibitor widely used in research.[1] It is a potent, reversible,

and ATP-competitive inhibitor of AMP-activated protein kinase (AMPK).[2][3] It also inhibits

bone morphogenetic protein (BMP) type I receptors ALK2, ALK3, and ALK6, which blocks the

phosphorylation of SMAD1, SMAD5, and SMAD8.[1][4][5]

Dorsomorphin is commonly available in two forms:

Dorsomorphin (Base): The free base form of the molecule.

Dorsomorphin Dihydrochloride: A salt form where the base molecule is combined with two

hydrochloride (HCl) molecules.

The primary difference between these forms is their solubility. The dihydrochloride salt has

significantly higher aqueous solubility, making it easier to work with in cell culture media.[6]
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Q2: Why is my Dorsomorphin precipitating in my cell culture medium?

Precipitation is a common issue and typically occurs for one of the following reasons:

Low Aqueous Solubility: The base form of Dorsomorphin has very low solubility in aqueous

solutions like cell culture media.[7]

Improper Dissolution: The initial stock solution, typically made in DMSO, may not have been

fully dissolved. Warming and vortexing are often required.[5][8]

"Salting Out" Effect: When a concentrated DMSO stock is added too quickly to the aqueous

culture medium, the compound can fail to disperse and precipitate out of solution.

Temperature Shock: Adding a cold or room-temperature stock solution to 37°C media, or

failing to pre-warm the media before adding the compound, can decrease its immediate

solubility and cause it to crash out.[5][9]

High Final Concentration: The desired working concentration may exceed the solubility limit

of Dorsomorphin in the specific culture medium being used. Effective concentrations typically

range from 0.5 µM to 20 µM.[5]

Q3: What is the best solvent for making a Dorsomorphin stock solution?

The choice of solvent depends on the form of Dorsomorphin you are using:

For Dorsomorphin (Base), the recommended solvent is DMSO.[1]

For Dorsomorphin Dihydrochloride, you can use either water (up to 100 mM) or DMSO (up to

20 mM).

Always use high-purity, anhydrous-grade DMSO to prepare stock solutions, as moisture-

absorbing DMSO can reduce solubility.[8]

Q4: Which form of Dorsomorphin should I use?

If you have experienced precipitation issues or are starting new experiments, Dorsomorphin

Dihydrochloride is highly recommended due to its superior solubility in aqueous buffers.[6]
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However, if you only have the base form, it can be used successfully by following the detailed

protocol for solubilization and dilution outlined below.

Q5: How should I store Dorsomorphin powder and stock solutions?

Powder: Store the lyophilized powder desiccated at -20°C.[3] In this form, it is stable for

years.[6][10]

Stock Solutions: Once dissolved (typically in DMSO), prepare single-use aliquots and store

them at -20°C. Avoid repeated freeze-thaw cycles.[5] Use the solution within 3 months to

prevent loss of potency.[3][10] Aqueous stock solutions of the dihydrochloride salt should not

be stored for more than one day.[6]

Data Presentation
Comparison of Dorsomorphin Forms
The table below summarizes the key properties of the two common forms of Dorsomorphin.

Note that molecular weights may vary slightly due to hydration.

Property Dorsomorphin (Base)
Dorsomorphin
Dihydrochloride

Alternate Names Compound C, BML-275[1]
Compound C

Dihydrochloride[6]

Chemical Formula C₂₄H₂₅N₅O[4] C₂₄H₂₅N₅O · 2HCl

Molecular Weight ~399.5 g/mol [3] ~472.4 g/mol

CAS Number 866405-64-3[4] 1219168-18-9

Solubility in DMSO ~4 mg/mL with warming[3][10]
Soluble to 20 mM with gentle

warming

Solubility in Water/PBS Poor / Insoluble
Soluble to 100 mM in water; ~1

mg/mL in PBS (pH 7.2)[6]

Experimental Protocols
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Protocol: Preparing and Using Dorsomorphin to Avoid
Precipitation
This protocol is designed to minimize the risk of precipitation when adding Dorsomorphin to cell

culture medium.

Materials:

Dorsomorphin (base or dihydrochloride) powder

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes

Cell culture medium

Sterile 0.2 µm low-protein binding syringe filter

Methodology:

Prepare a 10 mM Stock Solution:

Gently tap the vial of Dorsomorphin powder to ensure all contents are at the bottom.[5]

Calculate the volume of DMSO needed. For example, to make a 10 mM stock from 5 mg

of Dorsomorphin base (MW 399.5):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (L) = (0.005 g / 399.5 g/mol ) / 0.01 mol/L = 0.00125 L = 1.25 mL

Add the calculated volume of DMSO to the vial.[3][10]

To ensure complete dissolution, warm the solution to 37°C for 3-5 minutes and vortex

thoroughly.[5][9] Visually inspect the solution against a light source to confirm that no

crystals or particulates are present.

Prepare single-use aliquots in sterile tubes and store at -20°C.[5]
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Dilute into Cell Culture Medium:

Place the required volume of cell culture medium in a sterile container and pre-warm it to

37°C in a water bath or incubator. This step is critical.[5][9]

Thaw an aliquot of the 10 mM Dorsomorphin stock solution at 37°C.[5]

Add the Dorsomorphin stock to the pre-warmed medium drop-by-drop while gently swirling

or stirring the medium. Do not add the stock solution all at once.

Ensure the final concentration of DMSO in the culture does not exceed 0.5%, as higher

concentrations can be toxic to cells.[5][9]

Final Filtration (Recommended):

To remove any micro-precipitates that may have formed, filter the final Dorsomorphin-

supplemented medium through a 0.2 µm low-protein binding syringe filter before adding it

to your cells.[5]

Troubleshooting Guide
If you observe precipitation after following the protocol, use this guide to diagnose the issue.

Visualization: Troubleshooting Workflow
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Precipitate Observed
in Media

Which form was used?
Dorsomorphin Base or Dihydrochloride?

Was the stock solution
100% clear before use?

Dihydrochloride

Solution: The base form has very low
aqueous solubility. Use the dihydrochloride

salt if possible. If not, ensure rigorous adherence
to the warming and slow dilution protocol.

Base

Was the culture medium
pre-warmed to 37°C?

Yes

Solution: Re-make the stock solution.
Ensure complete dissolution by warming

to 37°C and vortexing. Do not use
if any crystals are visible.

No

What is the final
concentration in media?

Yes

Solution: Always pre-warm media to 37°C
before adding Dorsomorphin stock.

This prevents temperature shock and
improves solubility.

No

Solution: The concentration may be too high.
Verify the solubility limit in your specific medium.

Consider performing a dose-response experiment
starting at a lower concentration (e.g., 0.5-2 µM).

Click to download full resolution via product page

Caption: A troubleshooting flowchart for diagnosing Dorsomorphin precipitation.
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Dorsomorphin is known to inhibit both the BMP and AMPK signaling pathways.

Visualization: Dorsomorphin Mechanism of Action

Dorsomorphin Inhibition of BMP and AMPK Pathways

BMP Signaling

AMPK Signaling
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Caption: Dorsomorphin inhibits BMP receptors and AMPK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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